Cas no 1160245-49-7 (7-[(2-chlorophenyl)methoxymethyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine)

• Product Name: 7-[(2-chlorophenyl)methoxymethyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine
• CAS No: 1160245-49-7
• MF: C₁₇H₁₈ClNO₂
• MW: 303.783323764801
• CID: 5527738
• Update Time: 2025-06-10

7-[(2-chlorophenyl)methoxymethyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine Chemical and Physical Properties

Names and Identifiers

• 7-[(2-chlorophenyl)methoxymethyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine

• Inchi： 1S/C17H18ClNO2/c1-20-17(14-4-2-3-5-15(14)18)12-6-7-16-13(10-12)11-19-8-9-21-16/h2-7,10,17,19H,8-9,11H2,1H3
• InChI Key： ZDHMCIDFUHCZRW-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(C3=CC=CC=C3Cl)OC)C=C2CNCC1

Additional information on 7-[(2-chlorophenyl)methoxymethyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine

Introduction to 7-[(2-chlorophenyl)methoxymethyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine (CAS No. 1160245-49-7)

7-[(2-chlorophenyl)methoxymethyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine (CAS No. 1160245-49-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazepines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the chlorophenyl and methoxymethyl substituents, contribute to its distinct pharmacological properties.

The chemical structure of 7-[(2-chlorophenyl)methoxymethyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine consists of a benzoxazepine core with a substituted methoxy group at the 7-position. The presence of the chlorophenyl moiety adds complexity and influences the compound's interactions with biological targets. This structural configuration has been shown to enhance the compound's ability to modulate specific receptors and enzymes, making it a promising candidate for drug development.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of benzoxazepines. Studies have demonstrated that these compounds exhibit a range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. Specifically, 7-[(2-chlorophenyl)methoxymethyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine has shown promising results in preclinical studies for its potential as an analgesic agent. The compound's ability to interact with specific pain pathways and reduce inflammation makes it a valuable candidate for further investigation.

The pharmacological profile of 7-[(2-chlorophenyl)methoxymethyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine has been extensively studied using various in vitro and in vivo models. In vitro assays have shown that the compound exhibits high affinity for certain receptors involved in pain signaling pathways. Additionally, animal studies have demonstrated its efficacy in reducing pain and inflammation in models of chronic pain and inflammatory conditions.

The mechanism of action of 7-[(2-chlorophenyl)methoxymethyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine is believed to involve multiple pathways. One key mechanism is its interaction with G-protein coupled receptors (GPCRs), which play a crucial role in modulating pain and inflammatory responses. The compound's ability to selectively bind to these receptors allows it to exert its therapeutic effects while minimizing potential side effects.

Beyond its analgesic properties, 7-[(2-chlorophenyl)methoxymethyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine has also shown potential in neuroprotective applications. Preclinical studies have indicated that the compound can protect neurons from damage caused by oxidative stress and neuroinflammation. This neuroprotective effect is particularly relevant in conditions such as Alzheimer's disease and other neurodegenerative disorders.

The safety profile of 7-[(2-chlorophenyl)methoxymethyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine has been evaluated through various toxicological studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 7-[(2-chlorophenyl)methoxymethyl]-2,3,4,5-tetrahydro-1,4-benzoxazepine (CAS No. 1160245-49-7) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological profile make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to explore its full potential as a novel therapeutic agent for pain management and neuroprotection.